Cas no 2171160-98-6 ((2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid)

• Product Name: (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid
• CAS No: 2171160-98-6
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6027289
• PubChem ID: 165523185
• Update Time: 2025-06-07

(2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid
• EN300-1574707
• (2S)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3,3-dimethylbutanoic acid
• 2171160-98-6

• Inchi： 1S/C26H32N2O5/c1-5-16(14-22(29)28-23(24(30)31)26(2,3)4)27-25(32)33-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,16,21,23H,5,14-15H2,1-4H3,(H,27,32)(H,28,29)(H,30,31)/t16-,23-/m1/s1
• InChI Key： WZDZFQXWQNISJD-WAIKUNEKSA-N
• SMILES： O(C(N[C@H](CC)CC(N[C@H](C(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid

Introduction to (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic Acid (CAS No. 2171160-98-6)

(2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid, CAS No. 2171160-98-6) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, represents a convergence of advanced organic chemistry and biopharmaceutical innovation. Its unique configuration and functional groups make it a promising candidate for various therapeutic applications, particularly in the realm of enzyme inhibition and targeted drug delivery systems.

The molecular structure of this compound features a chiral center at the (2S) position, which is critical for its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its potential as a pharmacophore. Fmoc groups are widely used in peptide synthesis due to their stability and protective properties, making this compound particularly relevant in the context of peptidomimetic drugs. The combination of these features suggests that it may exhibit high selectivity and efficacy in modulating biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with target enzymes with greater precision. Studies have indicated that the (2S)-configuration enhances binding affinity to certain proteases, which are key targets in the treatment of inflammatory diseases and cancer. The dimethylbutanoic acid moiety contributes to the compound's solubility and bioavailability, further improving its potential as a therapeutic agent.

In vitro studies have demonstrated that (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid) exhibits inhibitory activity against various enzymes involved in pathogenic processes. For instance, research has shown its effectiveness in inhibiting matrix metalloproteinases (MMPs), which are known to play a role in tumor invasion and metastasis. The fluorenylmethoxycarbonyl group provides a scaffold for further derivatization, allowing for the development of more potent analogs with tailored pharmacokinetic profiles.

The synthesis of this compound involves multi-step organic reactions, including chiral resolution and protective group chemistry. The use of advanced synthetic methodologies ensures high purity and yield, which are essential for pharmaceutical applications. Recent improvements in asymmetric synthesis have made it possible to produce enantiomerically pure forms of this compound more efficiently, reducing costs and improving scalability.

One of the most exciting applications of this compound is in the development of targeted drug delivery systems. Its structural features allow it to be incorporated into nanoparticles or liposomes, which can enhance drug delivery to specific tissues or organs. This approach has shown promise in clinical trials for treating neurological disorders, where traditional oral or intravenous administration methods often suffer from poor bioavailability.

Furthermore, the compound's stability under various conditions makes it suitable for formulation into long-acting injectables or sustained-release matrices. This could significantly improve patient compliance and reduce the frequency of dosing, which is particularly important for chronic conditions requiring long-term treatment.

The role of computational biology in understanding the pharmacodynamics of (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid) cannot be overstated. Advanced algorithms can predict how different conformations of the molecule will interact with biological targets, providing insights into potential side effects and mechanisms of action. This information is invaluable for optimizing drug design and ensuring safety profiles meet regulatory standards.

Recent publications highlight the compound's potential in treating autoimmune diseases by modulating immune responses through specific enzyme inhibition. The ability to fine-tune its molecular structure allows researchers to develop derivatives with enhanced specificity against disease-causing pathways while minimizing off-target effects.

The future prospects for (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid) are vast, with ongoing research exploring its applications in regenerative medicine and gene therapy. Its ability to interact with nucleic acids and proteins opens up possibilities for developing novel therapeutic strategies that address complex diseases at a molecular level.

In conclusion, (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid, CAS No. 2171160-98-6, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a versatile tool for drug discovery and development. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions faced today.